![molecular formula C24H19BrFN3O2S B303640 2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(4-fluorophenyl)acetamide](/img/structure/B303640.png)
2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(4-fluorophenyl)acetamide
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Overview
Description
2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(4-fluorophenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BAY 41-2272 and is known to have a wide range of biochemical and physiological effects. In
Mechanism of Action
BAY 41-2272 exerts its effects through the activation of the enzyme soluble guanylate cyclase (sGC). This enzyme is responsible for the production of cyclic guanosine monophosphate (cGMP), which plays a key role in regulating various physiological processes. BAY 41-2272 binds to the heme group of sGC, leading to the activation of the enzyme and the subsequent production of cGMP.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce vasodilation, reduce platelet aggregation, and relax smooth muscle. BAY 41-2272 has also been shown to have anti-inflammatory effects and to inhibit the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
BAY 41-2272 has several advantages for use in lab experiments. It is a highly specific and potent activator of sGC, making it a useful tool for studying the role of cGMP in various physiological processes. However, BAY 41-2272 has several limitations, including its relatively short half-life and its potential for non-specific binding to other heme-containing proteins.
Future Directions
There are several future directions for the study of BAY 41-2272. One area of research is the development of new and more potent sGC activators. Another area of research is the study of the role of cGMP in various diseases, including pulmonary hypertension and cancer. Additionally, the potential use of BAY 41-2272 in combination with other drugs for the treatment of various diseases is an area of ongoing research.
Conclusion:
In conclusion, BAY 41-2272 is a chemical compound that has been extensively studied for its potential applications in scientific research. It has a wide range of biochemical and physiological effects and has been shown to have potential applications in the treatment of various diseases. Further research is needed to fully understand the potential of BAY 41-2272 and to develop new and more potent sGC activators.
Synthesis Methods
The synthesis of BAY 41-2272 involves the reaction of 4-bromo-2-fluoroaniline with 2-acetylpyridine in the presence of sodium ethoxide to form 2-(4-bromo-2-fluorophenyl)-2-oxoethylpyridine. This intermediate product is then reacted with thioacetic acid to form 2-(4-bromo-2-fluorophenyl)-2-oxoethylthiopyridine. The final step involves the reaction of 2-(4-bromo-2-fluorophenyl)-2-oxoethylthiopyridine with N-(4-fluorophenyl)acetamide in the presence of potassium carbonate to form BAY 41-2272.
Scientific Research Applications
BAY 41-2272 has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of effects on various biological processes, including vasodilation, platelet aggregation, and smooth muscle relaxation. BAY 41-2272 has also been studied for its potential applications in the treatment of pulmonary hypertension, erectile dysfunction, and other cardiovascular diseases.
properties
Molecular Formula |
C24H19BrFN3O2S |
---|---|
Molecular Weight |
512.4 g/mol |
IUPAC Name |
2-[5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethylpyridin-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide |
InChI |
InChI=1S/C24H19BrFN3O2S/c1-14-20(11-22(30)16-3-5-17(25)6-4-16)15(2)28-24(21(14)12-27)32-13-23(31)29-19-9-7-18(26)8-10-19/h3-10H,11,13H2,1-2H3,(H,29,31) |
InChI Key |
JMAFOPUOSLOMFZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NC(=C1CC(=O)C2=CC=C(C=C2)Br)C)SCC(=O)NC3=CC=C(C=C3)F)C#N |
Canonical SMILES |
CC1=C(C(=NC(=C1C#N)SCC(=O)NC2=CC=C(C=C2)F)C)CC(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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